Cas no 754924-38-4 (Alanine,3-[(2-methylpropyl)amino]-)

• Product Name: Alanine,3-[(2-methylpropyl)amino]-
• CAS No: 754924-38-4
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 548860
• Update Time: 2024-03-05

Alanine,3-[(2-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Alanine,3-[(2-methylpropyl)amino]-
• Alanine, 3-[(2-methylpropyl)amino]- (9CI)

• Inchi： 1S/C7H16N2O2/c1-5(2)3-9-4-6(8)7(10)11/h5-6,9H,3-4,8H2,1-2H3,(H,10,11)/t6-/m0/s1
• InChI Key： LRYYZKIZKAJQCM-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](CNCC(C)C)N

Computed Properties

• Exact Mass: 160.12128
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• PSA: 75.35